Neutral Black Brl

Specification

• CAS No.: 12219-14-6
• Molecular Formula: C10H14O5Ti
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Neutral Black Brl is chemically identified as [Methoxy(3-pyridinyl)methylene]malononitrile with the molecular formula C₁₀H₇N₃O and a molecular weight of 185.182 g/mol. This compound is also known by the systematic name Propanedinitrile, 2-(methoxy-3-pyridinylmethylene)-. The structure contains a pyridine ring with a methoxy-substituted methylene group linked to a malononitrile unit, creating a conjugated system that contributes to its chemical behavior. This specific molecular arrangement features multiple functional groups including nitrile groups and a methoxy substituent, which influence its reactivity patterns and potential applications.

The exact mass of Neutral Black Brl is 185.058914, which reflects its precise atomic composition and can be valuable for analytical identification through mass spectrometry techniques. The presence of nitrogen atoms in the pyridine ring and the nitrile groups contributes significantly to the compound's chemical properties and reactivity profile.

Physical Properties and Characteristics

Neutral Black Brl demonstrates a specific set of physical properties that define its behavior under various conditions. These properties are crucial for understanding its potential applications and handling requirements.

Property	Value
Density	1.2±0.1 g/cm³
Boiling Point	386.3±42.0 °C at 760 mmHg
Flash Point	187.4±27.9 °C
LogP	-0.05
Vapour Pressure	0.0±0.9 mmHg at 25°C
Index of Refraction	1.561

The compound has a density of approximately 1.2±0.1 g/cm³, which is typical for organic compounds of similar structure. Its high boiling point of 386.3±42.0 °C at standard pressure indicates strong intermolecular forces that require significant thermal energy to overcome. The flash point of 187.4±27.9 °C suggests moderate flammability concerns, requiring appropriate safety measures during handling and storage.

Similar Compounds and Nomenclature Clarification

It is important to distinguish Neutral Black Brl from similarly named compounds that serve different functions. For instance, "Neutral Dark Brown Brl C.I.Acid Brown 21" (CAS: 61724-04-7) is a distinctly different compound with the molecular formula C₁₉H₁₈N₄O₅S and a molecular weight of 414.43 g/mol. This compound functions as a dye for fabrics and leather, imparting a dark brown color.

The similarity in naming conventions between these compounds highlights the importance of using precise chemical identifiers such as CAS numbers and structural formulas when discussing chemical compounds. Despite sharing part of their commercial names, these substances have different chemical compositions, properties, and applications. Neutral Dark Brown Brl is specifically used in the textile and leather industries, with poor water solubility but good solubility in organic solvents such as alcohols and ethers.

Stability and Chemical Behavior

Based on its structural features, Neutral Black Brl likely exhibits specific reactivity patterns characteristic of compounds containing nitrile groups and pyridine rings. The nitrile groups can participate in various reactions including hydrolysis, reduction, and nucleophilic addition, while the pyridine ring may engage in electrophilic substitution reactions at specific positions.

The compound's LogP value near zero suggests a balanced hydrophilic-lipophilic character, which may influence its behavior in various solvent systems and chemical reactions. This property could be relevant for applications requiring interaction with both polar and non-polar environments, such as in certain catalytic systems or as intermediates in organic synthesis.

Analytical Identification Methods

The identification and characterization of Neutral Black Brl can be accomplished through various analytical techniques. Mass spectrometry would be particularly useful given its exact mass of 185.058914. Other potential analytical methods include nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and ultraviolet-visible spectroscopy, which could provide detailed structural information based on the compound's functional groups and electronic properties.

High-performance liquid chromatography (HPLC) or gas chromatography (GC) coupled with appropriate detection methods would likely be effective for quantitative analysis and purity determination. The specific refractive index (1.561) could also serve as a quality control parameter in industrial settings.